Cas no 17225-28-4 (Acetamide,N-[3-[2-(acetylamino)-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl]propyl]-N-(phenylmethyl)-)

• Product Name: Acetamide,N-[3-[2-(acetylamino)-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl]propyl]-N-(phenylmethyl)-
• CAS No: 17225-28-4
• MF: C₁₉H₂₄N₄O₃
• MW: 356.418864250183
• CID: 212278
• PubChem ID: 135491138
• Update Time: 2025-04-19

Acetamide,N-[3-[2-(acetylamino)-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl]propyl]-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[3-[2-(acetylamino)-1,6-dihydro-4-methyl-6-oxo-5-pyrimidinyl]propyl]-N-(phenylmethyl)-
• N-[5-[3-[acetyl(benzyl)amino]propyl]-6-methyl-4-oxo-1H-pyrimidin-2-yl]acetamide
• 5-(3-< N-Acetyl-benzylamino> -propyl)-2-acetamino-4-hydroxy-6-methyl-pyrimidin
• AC1L7D9H
• N-[3-(2-acetylamino-4-methyl-6-oxo-1,6-dihydro-pyrimidin-5-yl)-propyl]-N-benzyl-acetamide
• NSC210445
• NSC-210445
• DTXSID10308948
• 17225-28-4

• Inchi： 1S/C19H24N4O3/c1-13-17(18(26)22-19(20-13)21-14(2)24)10-7-11-23(15(3)25)12-16-8-5-4-6-9-16/h4-6,8-9H,7,10-12H2,1-3H3,(H2,20,21,22,24,26)
• InChI Key： ADQUDHPXHREGCA-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC1C=CC=CC=1)CCCC1C(NC(NC(C)=O)=NC=1C)=O

Computed Properties

• Exact Mass: 356.18502
• Monoisotopic Mass: 356.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Density: 1.2
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.592
• PSA: 90.87
• LogP: 2.09100